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Compound of Interest

Compound Name: KI696

Cat. No.: B15606454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
KI696 is a potent and selective small molecule inhibitor of the protein-protein interaction

between Kelch-like ECH-associated protein 1 (Keap1) and Nuclear factor erythroid 2-related

factor 2 (Nrf2).[1][2] Under basal conditions, Keap1 targets Nrf2 for ubiquitination and

subsequent proteasomal degradation, thus keeping intracellular Nrf2 levels low.[3][4] By

binding to the Kelch domain of Keap1 with high affinity, KI696 disrupts this interaction, leading

to the stabilization and nuclear accumulation of Nrf2.[1] In the nucleus, Nrf2 heterodimerizes

with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter

regions of its target genes.[3][5] This initiates the transcription of a battery of cytoprotective

genes involved in antioxidant defense, detoxification, and anti-inflammatory processes.[3][4][6]

These application notes provide detailed protocols for utilizing KI696 in a laboratory setting to

study the Keap1-Nrf2 signaling pathway.
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Property Value Source

Mechanism of Action
Inhibitor of Keap1-Nrf2 protein-

protein interaction
[1][2]

Binding Affinity (Kd)
1.3 nM for Keap1 Kelch

domain
[1][7]

CAS Number 1799974-70-1 [1]

Molecular Formula C₂₈H₃₀N₄O₆S [1]

Molecular Weight 550.6 g/mol [2]

Solubility
DMSO: 100 mg/mL (181.61

mM)
[2]

Storage
Store at -20°C for up to 1 year,

or at -80°C for up to 2 years.
[8]

Quantitative In Vitro and In Vivo Activity
Table 1: In Vitro Efficacy of KI696 in Human Bronchial Epithelial Cells from COPD Patients[1]

Target Gene EC₅₀ (nM)

NQO1 22

GCLM 36

HMOX1 16

TXNRD1 27

Table 2: In Vivo Efficacy of KI696 in Rats[7][8]
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Target Gene EC₅₀ (µmol/kg)

Nqo1 44.0

Ho-1 25.7

Txnrd1 42.6

Srxn1 33.8

Gsta3 28.4

Gclc 44.1
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Caption: Mechanism of action of KI696.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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